2-methoxy-5-methyl-N-(2-oxo-2-(2-phenylmorpholino)ethyl)benzenesulfonamide

• IUPAC Name: 2-methoxy-5-methyl-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C20H24N2O5S/c1-15-8-9-17(26-2)19(12-15)28(24,25)21-13-20(23)22-10-11-27-18(14-22)16-6-4-3-5-7-16/h3-9,12,18,21H,10-11,13-14H2,1-2H3
• InChI Key: FXASTFNBPVECBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)NCC(=O)N2CCOC(C2)C3=CC=CC=C3
• Molecular Formula: C20H24N2O5S
• Molecular Weight: 404.5 g/mol

Description

2-methoxy-5-methyl-N-(2-oxo-2-(2-phenylmorpholino)ethyl)benzenesulfonamide, also known as MMOP, is a sulfonamide compound that has been extensively studied for its potential applications in scientific research. MMOP is a potent inhibitor of the enzyme carbonic anhydrase IX (CA IX), which is overexpressed in a variety of cancers.

Scientific Research Applications

Photodynamic Therapy Application

A study on zinc phthalocyanine derivatives substituted with new benzenesulfonamide groups highlighted their potential in photodynamic therapy for cancer treatment. These compounds exhibited good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them suitable as Type II photosensitizers in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Cerebral Vasospasm Prevention

Another research investigated the use of endothelin receptor antagonists, including a benzenesulfonamide derivative, for the prevention of subarachnoid hemorrhage-induced delayed cerebral vasospasm. These compounds significantly reduced the magnitude of arterial constriction, suggesting their potential in treating vasospasm resulting from subarachnoid hemorrhage in humans (Zuccarello et al., 1996).

Pharmacokinetic Studies

A novel orally active non-peptide antagonist for endothelin receptors was characterized in terms of its pharmacokinetic properties in rats. This study highlights the potential of benzenesulfonamide derivatives in developing new therapeutic agents with favorable pharmacokinetic profiles (Ohashi, Nakamura, & Yoshikawa, 1999).

Cognitive Enhancement

SB-399885, a benzenesulfonamide derivative, was studied for its potential as a cognitive enhancer. It showed high affinity and selectivity for the 5-HT6 receptor, demonstrating cognitive-enhancing properties that could be beneficial in treating disorders characterized by cognitive deficits, such as Alzheimer's disease and schizophrenia (Hirst et al., 2006).

Antiproliferative Activity

Research on N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides derivatives showed potential antiproliferative activity against a panel of tumor cell lines, indicating their utility in developing new anticancer agents (Motavallizadeh et al., 2014).